3-Ethenyl-3-hydroxy-1-azabicyclo[2.2.2]octane

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 3-ethenyl-1-azabicyclo[2.2.2]octan-3-ol
• InChI: InChI=1S/C9H15NO/c1-2-9(11)7-10-5-3-8(9)4-6-10/h2,8,11H,1,3-7H2
• InChI Key: LJLUTMJIZANZQO-UHFFFAOYSA-N
• Canonical SMILES: C=CC1(CN2CCC1CC2)O

Description

3-Ethenyl-3-hydroxy-1-azabicyclo[2.2.2]octane is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under an argon atmosphere, a solution of 3-quinuclidinone (1.25 g, 10 mmol) in anhydrous tetrahydrofuran (10 mL) was added over 15 minutes to a 1 M solution of vinylmagnesium bromide in tetrahydrofuran (20 mL, 20 mmol) at 0° C. to 5° C., stirred at room temperature for 24 hours, cooled to 0° C., and acidified to pH 1 with 6 M hydrochloric acid. The mixture was stirred for 15 minutes, basified to pH 10 with 25% aqueous sodium hydroxide, extracted with chloroform (4×50 mL) and chloroform/methanol (4:1, 50 mL), combined the organic layers, dried (MgSO4), evaporated under reduced pressure and purified by flash chromatography (eluting with ammoniated chloroform/methanol, 85:15) to obtain the title compound (830 mg, 5.4 mmol, 54%).

Synthesis routes and methods II

Procedure details

A mixture of 3-ethynyl-3-hydroxyquinuclidine (5.0g), palladium on calcium carbonate (5% w/w, 0.5 g) and ethanol (200 ml) was stirred under an atmosphere of hydrogen until 900 ml of hydrogen has been consumed. The mixture was filtered and evaporated to give 3-ethenyl-3-hydroxyquinuclidine (5.0 g) as an oil which gave a solid on standing and was used without further purification, m.p. 76°-80° C.; NMR(DMSO-d6): 1.2(1H, m), 1.4-1.6(3H, m), 2.0(1H, m), 2.45-2.85(6H, m), 4.55(1H, s), 5.0(1H, d of d), 5.25(1H, d of d), 6.1(1H, d of d); m/z 154 (M+H).